N-(furan-3-ylmethyl)-2-methyl-N-(2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: N-(furan-3-ylmethyl)-2-methyl-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C19H19NO2S/c1-15-5-2-3-7-18(15)19(21)20(13-16-9-11-22-14-16)10-8-17-6-4-12-23-17/h2-7,9,11-12,14H,8,10,13H2,1H3
• InChI Key: JBQGZBPOMFDOAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C19H19NO2S
• Molecular Weight: 325.4 g/mol

Description

Furan is a five-membered heteroaromatic compound containing an oxygen atom, while thiophene is a similar compound but contains a sulfur atom. Both of these compounds are considered to be structural alerts.

Molecular Structure Analysis

The molecular structure of thiophene includes a sulfur atom at the 1 position. Furan, on the other hand, contains an oxygen atom. Both of these compounds are part of the larger family of heterocyclic compounds.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

Target of Action

For instance, thiophene derivatives have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Biochemical Pathways

Without specific information on the compound’s target, it’s difficult to determine the exact biochemical pathways it might affect. Given the wide range of activities associated with thiophene derivatives, it’s likely that multiple pathways could be involved .